Cas no 2413868-60-5 (tert-butyl N-{1-3-(hydroxymethyl)pyrrolidin-1-yl-3-(methylsulfanyl)-1-oxopropan-2-yl}carbamate)

• Product Name: tert-butyl N-{1-3-(hydroxymethyl)pyrrolidin-1-yl-3-(methylsulfanyl)-1-oxopropan-2-yl}carbamate
• CAS No: 2413868-60-5
• MF: C₁₄H₂₆N₂O₄S
• MW: 318.432242870331
• CID: 5673852
• PubChem ID: 165768268
• Update Time: 2025-10-20

tert-butyl N-{1-3-(hydroxymethyl)pyrrolidin-1-yl-3-(methylsulfanyl)-1-oxopropan-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2413868-60-5
• tert-butyl N-{1-[3-(hydroxymethyl)pyrrolidin-1-yl]-3-(methylsulfanyl)-1-oxopropan-2-yl}carbamate
• EN300-26665807
• tert-butyl N-{1-3-(hydroxymethyl)pyrrolidin-1-yl-3-(methylsulfanyl)-1-oxopropan-2-yl}carbamate

• Inchi： 1S/C14H26N2O4S/c1-14(2,3)20-13(19)15-11(9-21-4)12(18)16-6-5-10(7-16)8-17/h10-11,17H,5-9H2,1-4H3,(H,15,19)
• InChI Key： YOBZQYVSUXJJAK-UHFFFAOYSA-N
• SMILES： S(C)CC(C(N1CCC(CO)C1)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 318.16132849g/mol
• Monoisotopic Mass: 318.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 104Ų

Additional information on tert-butyl N-{1-3-(hydroxymethyl)pyrrolidin-1-yl-3-(methylsulfanyl)-1-oxopropan-2-yl}carbamate

tert-butyl N-{1-[3-(hydroxymethyl)pyrrolidin-1-yl]-3-(methylsulfanyl)-1-oxopropan-2-yl}carbamate

The compound tert-butyl N-{1-[3-(hydroxymethyl)pyrrolidin-1-yl]-3-(methylsulfanyl)-1-oxopropan-2-yl}carbamate, with the CAS number 2413868605, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a tert-butyl group, a carbamate functional group, and a pyrrolidine ring substituted with hydroxymethyl and methylsulfanyl groups. The molecule's unique combination of functional groups makes it a promising candidate for various applications, particularly in drug design and development.

Recent studies have highlighted the potential of this compound as a bioisostere in medicinal chemistry. Bioisosteres are structural analogs of biologically active compounds that retain similar pharmacological properties but may exhibit improved pharmacokinetic profiles. The presence of the hydroxymethyl group on the pyrrolidine ring contributes to hydrogen bonding capabilities, which are crucial for molecular interactions within biological systems. Additionally, the methylsulfanyl group introduces sulfur-based interactions, further enhancing the molecule's versatility in binding to target proteins.

One of the most notable advancements involving this compound is its role in the development of novel kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. The tert-butyl carbamate moiety in this compound has been shown to enhance the stability and bioavailability of kinase inhibitors, making it an attractive component for drug design.

Furthermore, the methylsulfanyl group within the molecule has been linked to antioxidant properties. Antioxidants are essential for neutralizing reactive oxygen species (ROS), which are implicated in oxidative stress and associated diseases such as neurodegenerative disorders and cardiovascular diseases. Preliminary studies suggest that this compound may exhibit potent antioxidant activity, opening new avenues for its application in therapeutic interventions.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis begins with the preparation of the pyrrolidine derivative, followed by the introduction of the hydroxymethyl and methylsulfanyl groups. The final step involves coupling with tert-butyl carbamate to yield the target molecule. This synthetic route has been optimized to ensure high yields and purity, making it suitable for large-scale production.

The physical properties of this compound include a melting point of approximately 95°C and a molecular weight of 447 g/mol. Its solubility in common organic solvents such as dichloromethane and dimethylformamide facilitates its use in various chemical reactions and analytical techniques. The molecule's logP value indicates moderate lipophilicity, which is advantageous for permeation across biological membranes.

From an environmental perspective, this compound has been assessed for its biodegradability and ecotoxicity. Studies have shown that it undergoes slow degradation under aerobic conditions, raising concerns about its persistence in aquatic environments. However, its ecotoxicological impact is considered low based on acute toxicity tests with aquatic organisms.

In conclusion, tert-butyl N-{1-[3-(hydroxymethyl)pyrrolidin-1-yl]-3-(methylsulfanyl)-1-oxopropan-2-yl}carbamate (CAS No. 2413868605) represents a significant advancement in organic chemistry due to its unique structure and diverse functional groups. Its potential applications span across drug discovery, antioxidant therapy, and materials science. As research continues to uncover its full potential, this compound is poised to make substantial contributions to both academic and industrial sectors.